2-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
Overview
Description
2-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, also known as 2-Propen-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, is a phenolic compound that has been studied extensively in recent years due to its potential applications in various scientific fields. This compound has a variety of properties, including its ability to act as a catalyst, its potential to act as a surfactant, and its ability to act as an antioxidant. In
Scientific Research Applications
2-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol has been studied extensively for its potential applications in various scientific fields. For example, this compound has been studied for its potential use as a catalyst in organic synthesis reactions, as a surfactant in emulsion polymerization reactions, and as an antioxidant in food and drug formulations. In addition, this compound has been studied for its potential to act as a corrosion inhibitor in metal surfaces and as a stabilizer in polymer systems.
Mechanism of Action
The mechanism of action of 2-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol is not yet fully understood. However, it is believed that this compound has the ability to act as a Lewis acid, which means that it can donate electrons to other molecules and thus facilitate chemical reactions. In addition, this compound has been found to act as an antioxidant, which means that it can scavenge free radicals and thus prevent oxidative damage to cells and tissues.
Biochemical and Physiological Effects
2-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol has been studied for its potential biochemical and physiological effects. This compound has been found to have antioxidant properties, which means that it can scavenge free radicals and thus prevent oxidative damage to cells and tissues. In addition, this compound has been found to have anti-inflammatory properties, which means that it can help reduce inflammation and thus improve overall health. Furthermore, this compound has been found to have anti-cancer properties, which means that it can help inhibit the growth of cancer cells and thus reduce the risk of cancer.
Advantages and Limitations for Lab Experiments
2-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol has several advantages and limitations when used in laboratory experiments. One of the main advantages of this compound is that it is relatively easy to synthesize in the laboratory. In addition, this compound is relatively stable and can be stored for long periods of time without degrading. However, one of the main limitations of this compound is that it is not very soluble in water, which means that it can be difficult to use in aqueous solutions.
Future Directions
The potential future directions for 2-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol include further research into its potential applications in organic synthesis, emulsion polymerization, and food and drug formulations. In addition, further research could be conducted into the potential of this compound to act as a corrosion inhibitor in metal surfaces and as a stabilizer in polymer systems. Furthermore, further research could be conducted into the potential of this compound to act as an antioxidant, anti-inflammatory, and anti-cancer agent. Finally, further research could be conducted into the potential of this compound to be used as a surfactant in various industrial processes.
Synthesis Methods
2-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol can be synthesized using a two-step process. The first step involves the reaction of 4-bromobenzene with 2-propen-1-ol in the presence of a base such as potassium carbonate, which results in the formation of 2-(prop-2-en-1-yl)-4-bromophenol. The second step involves the reaction of 2-(prop-2-en-1-yl)-4-bromophenol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl bromide, which results in the formation of 2-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol involves the reaction of 2-(prop-2-en-1-yl)phenol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "2-(prop-2-en-1-yl)phenol", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 2-(prop-2-en-1-yl)phenol and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in a suitable solvent such as toluene or DMF.", "Step 2: Add a palladium catalyst such as PdCl2(PPh3)2 or Pd(OAc)2 to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Cool the reaction mixture and filter off any solid precipitate.", "Step 5: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1142952-23-5 |
Product Name |
2-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
Molecular Formula |
C15H21BO3 |
Molecular Weight |
260.1 |
Purity |
95 |
Origin of Product |
United States |
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